Cas no 1807392-87-5 (3-Bromo-2-fluoro-4-hydroxycinnamic acid)

• Product Name: 3-Bromo-2-fluoro-4-hydroxycinnamic acid
• CAS No: 1807392-87-5
• MF: C₉H₆BrFO₃
• MW: 261.044545650482
• CID: 4973982
• Update Time: 2025-10-31

3-Bromo-2-fluoro-4-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-4-hydroxycinnamic acid

• Inchi： 1S/C9H6BrFO3/c10-8-6(12)3-1-5(9(8)11)2-4-7(13)14/h1-4,12H,(H,13,14)/b4-2+
• InChI Key： BKUREJHIZHYVEA-DUXPYHPUSA-N
• SMILES： BrC1=C(C=CC(/C=C/C(=O)O)=C1F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5

Additional information on 3-Bromo-2-fluoro-4-hydroxycinnamic acid

Professional Introduction to 3-Bromo-2-fluoro-4-hydroxycinnamic Acid (CAS No. 1807392-87-5)

3-Bromo-2-fluoro-4-hydroxycinnamic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1807392-87-5, represents a fascinating molecule with a rich structural framework that makes it a valuable intermediate in the development of various bioactive molecules.

The structural motif of 3-Bromo-2-fluoro-4-hydroxycinnamic acid consists of a cinnamic acid backbone, which is a well-known scaffold in medicinal chemistry due to its ability to engage in multiple types of interactions with biological targets. The presence of both bromine and fluorine substituents introduces additional functional handles that can be exploited for further derivatization, making this compound particularly useful in synthetic chemistry.

In recent years, the demand for fluorinated and brominated aromatic compounds has surged due to their enhanced binding affinity and metabolic stability when incorporated into drug molecules. The specific arrangement of the bromine and fluorine atoms in 3-Bromo-2-fluoro-4-hydroxycinnamic acid positions it as a promising building block for the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The hydroxyl group at the 4-position provides a site for hydrogen bonding, which is crucial for achieving high specificity in molecular recognition. Meanwhile, the electron-withdrawing nature of the bromine and fluorine atoms enhances the electrophilicity of the aromatic ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

Recent advancements in computational chemistry have also highlighted the importance of halogenated cinnamic acids like 3-Bromo-2-fluoro-4-hydroxycinnamic acid in drug design. Molecular modeling studies have demonstrated that these compounds can effectively modulate enzyme active sites by leveraging both hydrophobic and polar interactions. This has opened up new avenues for designing more potent and selective inhibitors.

The pharmaceutical industry has been particularly interested in exploring derivatives of cinnamic acids due to their reported bioactivities. For instance, some derivatives have shown promise as anti-inflammatory agents, antioxidants, and even anticancer compounds. The structural versatility of 3-Bromo-2-fluoro-4-hydroxycinnamic acid allows chemists to tailor its properties by introducing additional functional groups or by modifying its core structure.

In addition to its synthetic utility, 3-Bromo-2-fluoro-4-hydroxycinnamic acid has found applications in materials science. Its ability to form stable complexes with metals has been exploited in the development of luminescent materials and catalysts. These applications underscore the broad utility of this compound beyond traditional pharmaceuticals.

The synthesis of 3-Bromo-2-fluoro-4-hydroxycinnamic acid typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions followed by hydroxylation steps. The choice of reagents and conditions can significantly impact the final product's quality, making process development a critical aspect of its production.

Ongoing research continues to uncover new applications for this compound. For example, studies are exploring its potential as a chiral auxiliary in asymmetric synthesis, where its rigid structure can direct stereochemical outcomes. Such findings highlight the compound's versatility and reinforce its importance as a tool in modern synthetic chemistry.

The growing interest in halogenated cinnamic acids is also driven by their role in developing next-generation therapeutics. These compounds are being investigated for their potential to overcome resistance mechanisms associated with existing drugs. By incorporating halogen atoms into drug molecules, researchers aim to enhance their pharmacokinetic properties, including bioavailability and duration of action.

In conclusion, 3-Bromo-2-fluoro-4-hydroxycinnamic acid (CAS No. 1807392-87-5) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an invaluable intermediate for drug discovery, materials science, and synthetic research. As our understanding of its properties continues to evolve, so too will its applications, solidifying its place as a cornerstone molecule in modern chemical innovation.